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Compound of Interest

Compound Name: ent-Abacavir

Cat. No.: B1180181

For Researchers, Scientists, and Drug Development Professionals

Introduction

ent-Abacauvir is the enantiomer of Abacavir, a potent nucleoside analog reverse transcriptase
inhibitor (NRTI) used in the treatment of HIV infection.[1] As with its counterpart, ent-Abacavir
requires intracellular phosphorylation to its active triphosphate form, carbovir triphosphate
(CBV-TP), to exert its antiviral activity. CBV-TP competitively inhibits the HIV reverse
transcriptase enzyme and terminates viral DNA chain elongation.[1] Accurate and consistent
preparation of ent-Abacavir stock solutions is critical for obtaining reliable and reproducible
results in preclinical and research settings. These application notes provide detailed protocols
for the preparation, storage, and handling of ent-Abacavir stock solutions for various
experimental applications.

Data Presentation
ent-Abacavir Properties

Property Value Reference
Molecular Formula C14H18NeO [1]
Molecular Weight 286.33 g/mol [2]
Appearance White to off-white solid powder  [3]

Melting Point ~165 °C

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1180181?utm_src=pdf-interest
https://www.benchchem.com/product/b1180181?utm_src=pdf-body
https://naarini.com/Details/Abacavir/ABC-005-15
https://www.benchchem.com/product/b1180181?utm_src=pdf-body
https://naarini.com/Details/Abacavir/ABC-005-15
https://www.benchchem.com/product/b1180181?utm_src=pdf-body
https://www.benchchem.com/product/b1180181?utm_src=pdf-body
https://www.benchchem.com/product/b1180181?utm_src=pdf-body
https://naarini.com/Details/Abacavir/ABC-005-15
https://pubchem.ncbi.nlm.nih.gov/compound/Abacavir
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5698138.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Solubility of ent-Abacavir and Abacavir

Compound Solvent Solubility Reference
Dimethyl Sulfoxide

ent-Abacavir Soluble
(DMSO0)

Methanol Slightly Soluble

Abacavir Sulfate Water ~77 mg/mL at 25°C

Water (pH 7) >80 mM at 25°C

Recommended Storage Conditions for ent-Abacavir

Stock Solutions
Storage Duration Temperature Conditions
Short-term (days to weeks) 0-4°C Dry, dark
Long-term (months to years) -20 °C Dry, dark

Experimental Protocols

Protocol 1: Preparation of a 10 mM ent-Abacavir Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ent-Abacavir in DMSO,
suitable for most in vitro cell-based assays.

Materials:

ent-Abacavir powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the ent-Abacavir powder vial to equilibrate to room
temperature before opening to prevent condensation.

Weighing: Accurately weigh a precise amount of ent-Abacavir powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 2.863 mg of ent-Abacavir (Molecular Weight
= 286.33 g/mol ).

Dissolution: Add the weighed ent-Abacavir to a sterile amber vial. Using a calibrated pipette,
add the calculated volume of anhydrous DMSO. For 2.863 mg, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a 37°C water bath may be required to facilitate dissolution.

Sterilization (Optional): If required for the specific application, the stock solution can be
sterilized by filtering through a 0.22 um syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-20°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the 10 mM ent-Abacavir stock solution to desired working

concentrations for cell-based experiments, such as antiviral efficacy or cytotoxicity assays.

Materials:

10 mM ent-Abacavir stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used
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 Sterile microcentrifuge tubes or 96-well plates
Procedure:

e Thawing: Thaw a single aliquot of the 10 mM ent-Abacavir stock solution at room
temperature.

o Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to
achieve the desired final concentrations. It is crucial to ensure that the final concentration of
DMSO in the cell culture wells is non-toxic to the cells (typically < 0.5%).

o Example for a 100 uM working solution: Add 10 pL of the 10 mM stock solution to 990 pL
of cell culture medium to make a 1 mM intermediate solution. Then, add 10 pL of the 1 mM
solution to 990 uL of cell culture medium for a final concentration of 10 yuM.

» Application to Cells: Add the prepared working solutions to the cell culture plates. Ensure
that a vehicle control (medium with the same final concentration of DMSO) is included in the
experiment.

Mandatory Visualizations
Signaling Pathway of ent-Abacavir's Mechanism of
Action

HIV Replication

Click to download full resolution via product page

Caption: Intracellular activation of ent-Abacavir and inhibition of HIV reverse transcriptase.

Experimental Workflow for ent-Abacavir Stock Solution
Preparation
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1. Weigh ent-Abacavir Powder

!

2. Dissolve in Anhydrous DMSO

(3. Vortex Until Dissolved)

4. Sterile Filter (Optional)

No

5. Aliquot into Single-Use Vials

!

6. Store at -20°C (Long-Term)

Click to download full resolution via product page

Caption: Workflow for the preparation of ent-Abacavir stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of ent-
Abacavir Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180181#preparation-of-ent-abacavir-stock-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1180181?utm_src=pdf-custom-synthesis
https://naarini.com/Details/Abacavir/ABC-005-15
https://pubchem.ncbi.nlm.nih.gov/compound/Abacavir
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5698138.htm
https://www.benchchem.com/product/b1180181#preparation-of-ent-abacavir-stock-solutions-for-experiments
https://www.benchchem.com/product/b1180181#preparation-of-ent-abacavir-stock-solutions-for-experiments
https://www.benchchem.com/product/b1180181#preparation-of-ent-abacavir-stock-solutions-for-experiments
https://www.benchchem.com/product/b1180181#preparation-of-ent-abacavir-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1180181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

